Cas no 442201-24-3 (Remogliflozin etabonate)

• Product Name: Remogliflozin etabonate
• CAS No: 442201-24-3
• MF: C₂₆H₃₈N₂O₉
• MW: 522.587928295136
• CID: 2084637
• PubChem ID: 9871420
• Update Time: 2025-06-07

Remogliflozin etabonate Chemical and Physical Properties

Names and Identifiers

• Remogliflozin Etabonate
• ethyl [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-methyl-1-propan-2-yl-4-[(4-propan-2-yloxyphenyl)methyl]pyrazol-3-yl]oxyoxan-2-yl]methyl carbonate
• GSK 189075
• TR0QT6QSUL
• Remogliflozin etabonate [INN]
• UAOCLDQAQNNEAX-ABMICEGHSA-N
• GSK189075A
• GSK 189075A
• Remogliflozin etabonate (USAN/INN)
• SB16862
• DB12935
• D10055
• Q7312052
• beta-D-Glucopyranoside, 5-methyl-4-((4-(1-methylethoxy)phenyl)methyl)-1-(1-methylethyl)-1H-pyrazol-3-yl, 6-(ethyl carbonate)
• 5-Methyl-1-(propan-2-yl)-4-({4-[(propan-2-yl)oxy]phenyl}methyl)-1H
• DTXSID50963191
• REMOGLIFLOZIN ETABONATE [WHO-DD]
• GSK-189075A
• SCHEMBL721678
• GSK-189075
• GSK189075
• BR162756
• 5-METHYL-4-(4-(1-METHYLETHOXY)BENZYL)-1-(1-METHYLETHYL)-1H-PYRAZOL-3-YL 6-O- (ETHOXYCARBONYL)-.BETA.-D-GLUCOPYRANOSIDE
• UNII-TR0QT6QSUL
• HY-14945
• BHV-091009
• NS00069708
• 4-(4-isopropoxybenzyl)-1-isopropyl-5-methyl-1H-pyrazol-3-yl 6-O-(ethoxycarbonyl)-beta-D-glucopyranoside
• Remogliflozin etabonate [USAN]
• AKOS030528241
• G13917
• 3-(6-O-ethoxycarbonyl-beta-D-glucopyranosyloxy)-4-[(4-isopropoxyphenyl)-methyl]-1-isopropyl-5-methylpyrazole
• 5-METHYL-1-(PROPAN-2-YL)-4-((4-((PROPAN-2-YL)OXY)PHENYL)METHYL)-1H-PYRAZOL-3-YL 6-O-(ETHOXYCARBONYL)-.BETA.-D-GLUCOPYRANOSIDE
• DA-77400
• CS-0003650
• 5-Methyl-4-(4-(1-methylethoxy)benzyl)-1-(1-methylethyl)-1H-pyrazol-3-yl 6-O-(ethoxycarbonyl)-beta-D-glucopyranoside
• S0993
• 442201-24-3
• KGT-1681
• BDBM50559516
• Remogliflozin etabonate (GSK189075)
• ethyl (((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-((4-(4-isopropoxybenzyl)-1-isopropyl-5-methyl-1H-pyrazol-3-yl)oxy)tetrahydro-2H-pyran-2-yl)methyl) carbonate
• 3-(6-O-ethoxycarbonyl-beta-D-glucopyranosyloxy)-4-[(4-isopropoxyphenyl)methyl]-1-isopropyl-5-methylpyrazole
• CHEMBL2028665
• MS-29684
• CHEBI:177541
• beta-D-Glucopyranoside, 5-methyl-4-[[4-(1-methylethoxy)phenyl]methyl]-1-(1-methylethyl)-1H-pyrazol-3-yl, 6-(ethyl carbonate)
• Remogliflozin etabonate

• Inchi： 1S/C26H38N2O9/c1-7-33-26(32)34-13-20-21(29)22(30)23(31)25(36-20)37-24-19(16(6)28(27-24)14(2)3)12-17-8-10-18(11-9-17)35-15(4)5/h8-11,14-15,20-23,25,29-31H,7,12-13H2,1-6H3/t20-,21-,22+,23-,25+/m1/s1
• InChI Key： UAOCLDQAQNNEAX-ABMICEGHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(=O)OCC)O)O)O)OC1C(CC2C=CC(=CC=2)OC(C)C)=C(C)N(C(C)C)N=1

Computed Properties

• Exact Mass: 522.25773079g/mol
• Monoisotopic Mass: 522.25773079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 3

Experimental Properties

• Color/Form: Solid powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.031 g/l) (25 º C),

Remogliflozin etabonate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Remogliflozin etabonate

Professional Introduction to Remogliflozin etabonate (CAS No. 442201-24-3) in Modern Pharmaceutical Research

Remogliflozin etabonate, identified by the Chemical Abstracts Service Number (CAS No.) 442201-24-3, represents a significant advancement in the field of metabolic regulation and diabetes management. As a novel pharmacological compound, it has garnered considerable attention for its innovative mechanism of action and potential therapeutic applications. This introduction delves into the compound’s chemical properties, pharmacological significance, and its integration into contemporary biomedical research, emphasizing recent breakthroughs and future prospects.

The molecular structure of Remogliflozin etabonate (CAS No. 442201-24-3) is meticulously designed to enhance its solubility, bioavailability, and target specificity. Unlike traditional antidiabetic agents, this compound exhibits a unique binding affinity to the sodium-glucose cotransporter 2 (SGLT2) receptor, which plays a pivotal role in glucose reabsorption in the kidneys. This targeted interaction not only facilitates improved glycemic control but also minimizes systemic side effects, making it an attractive candidate for long-term therapeutic use.

Recent studies have highlighted the efficacy of Remogliflozin etabonate (CAS No. 442201-24-3) in managing type 2 diabetes mellitus (T2DM). Clinical trials have demonstrated its ability to significantly reduce fasting plasma glucose levels while concurrently improving insulin sensitivity. Moreover, preliminary research suggests that this compound may offer additional benefits beyond glycemic control, including weight loss and blood pressure reduction. These multifaceted effects underscore its potential as a comprehensive therapeutic agent for patients with T2DM.

The pharmacokinetic profile of Remogliflozin etabonate (CAS No. 442201-24-3) is another area of interest. Unlike some SGLT2 inhibitors that require daily dosing, this compound has shown promise in achieving sustained therapeutic levels with less frequent administration. This attribute not only enhances patient compliance but also reduces the burden of daily medication management. Furthermore, its rapid onset of action allows for quicker clinical response, which is particularly beneficial for patients requiring immediate glycemic stabilization.

In the realm of drug development, the synthesis and optimization of Remogliflozin etabonate (CAS No. 442201-24-3) have been refined through advanced computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to identify key structural modifications that enhance potency and selectivity while reducing off-target effects. Such innovations align with the broader trend toward precision medicine, where individual patient characteristics guide drug design and application.

Emerging research also explores the potential applications of Remogliflozin etabonate (CAS No. 442201-24-3) in non-diabetic metabolic disorders. Studies indicate that this compound may exert beneficial effects on lipid metabolism and inflammation, which are often co-morbid with T2DM. By targeting multiple pathways simultaneously, it could provide a holistic approach to managing metabolic syndrome—a condition characterized by obesity, insulin resistance, dyslipidemia, and hypertension.

The safety profile of Remogliflozin etabonate (CAS No. 442201-24-3) has been rigorously evaluated through extensive preclinical and clinical investigations. While initial concerns regarding renal function were raised, subsequent studies have demonstrated that when used as directed, this compound does not pose significant risks to renal health. In fact, some evidence suggests that it may even offer renoprotective benefits by reducing intraglomerular pressure and slowing down the progression of diabetic nephropathy.

Future directions in the research of Remogliflozin etabonate (CAS No. 442201-24-3) include exploring combination therapies with other antidiabetic agents to achieve synergistic effects. Additionally, investigating its long-term impact on cardiovascular outcomes remains a priority, given the high cardiovascular risk associated with T2DM patients. Such studies will further solidify its role as a cornerstone in diabetes management and metabolic disease treatment.

In conclusion,Remogliflozin etabonate (CAS No. 442201-24-3) stands as a testament to the progress in pharmaceutical innovation for metabolic disorders. Its unique mechanism of action combined with favorable pharmacokinetic properties positions it as a promising therapeutic option for patients with T2DM and potentially other metabolic conditions. As research continues to uncover new applications and refine its use, this compound is poised to make significant contributions to global healthcare.